Cas no 16721-40-7 (Methyl 1,2,4-triazine-3-carboxylate)

Methyl 1,2,4-triazine-3-carboxylate structure
16721-40-7 structure
Product Name:Methyl 1,2,4-triazine-3-carboxylate
CAS No:16721-40-7
MF:C5H5N3O2
MW:139.112100362778
CID:2658592
PubChem ID:12225769
Update Time:2024-02-27

Methyl 1,2,4-triazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1,2,4-triazine-3-carboxylate
    • methyl, 1,2,4-triazine-3-carboxylate
    • Methyl 1,2,4-triazine-3-carboxylate
    • Inchi: 1S/C5H5N3O2/c1-10-5(9)4-6-2-3-7-8-4/h2-3H,1H3
    • InChI Key: WYUCBDGZVSGXRP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1N=NC=CN=1)=O

Computed Properties

  • Exact Mass: 139.038176411g/mol
  • Monoisotopic Mass: 139.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 65

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